3-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-[2-(1,1-dioxothiolan-3-yl)-5-(furan-2-yl)pyrazol-3-yl]benzenesulfonamide
• InChI: InChI=1S/C17H16ClN3O5S2/c18-12-3-1-4-14(9-12)28(24,25)20-17-10-15(16-5-2-7-26-16)19-21(17)13-6-8-27(22,23)11-13/h1-5,7,9-10,13,20H,6,8,11H2
• InChI Key: NYSFDBGFODLASS-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2C(=CC(=N2)C3=CC=CO3)NS(=O)(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C17H16ClN3O5S2
• Molecular Weight: 441.9 g/mol

Description

3-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H16ClN3O5S2 and its molecular weight is 441.9. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

Studies on isomorphous benzenesulfonamide crystal structures have highlighted the significance of intermolecular interactions, such as C-H...O, C-H...π, and C-H...Cl, in determining crystal packing. This research contributes to our understanding of molecular interactions and crystal engineering, which can be crucial for the design of new materials with desired properties (Bats, Frost, & Hashmi, 2001).

Antitumor Activity

Derivatives of benzenesulfonamide have been synthesized and evaluated for their antitumor activity. For example, certain compounds have demonstrated promising broad-spectrum antitumor activities against various cancer cell lines, offering insights into the development of new anticancer agents (Rostom, 2006).

Herbicidal Activity

Research on 2-pyrazolines bearing benzenesulfonamide moieties has revealed interesting herbicidal activities, particularly post-emergence activity on dicotyledonous weed species. This suggests potential agricultural applications in developing new herbicides (Eussen, Thus, Wellinga, & Stork, 1990).

Anti-inflammatory and Analgesic Effects

Synthesis and screening of pyrazolone derivatives with benzenesulfonamide groups have demonstrated anti-inflammatory and analgesic activities. These findings are crucial for the development of new therapeutic agents to manage pain and inflammation (Ragab, Abdel-Gawad, Georgey, & Said, 2013).

Multi-target Drug Design

Novel sulfonamide compounds have been designed targeting multiple enzymes like acetylcholinesterase and carbonic anhydrase I and II. Such multi-target agents hold promise in the development of therapies for diseases requiring a synergistic approach to inhibit several biological targets simultaneously (Yamali, Gul, Kazaz, Levent, & Gulcin, 2020).

Gold(I)-Catalyzed Synthesis

The gold(I)-catalyzed synthesis of N-(furan-3-ylmethylene)benzenesulfonamides, involving a rare 1,2-alkynyl migration onto a gold carbenoid, exemplifies the innovative approaches in organic synthesis. This method opens up new pathways for synthesizing highly substituted compounds, potentially useful in various applications (Wang, Huang, Shi, Rudolph, & Hashmi, 2014).